Cas no 1261593-80-9 (4,2'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid)

• Product Name: 4,2'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid
• CAS No: 1261593-80-9
• MF: C₁₅H₈F₆O₂
• MW: 334.213245391846
• CID: 4999229
• Update Time: 2025-10-31

4,2'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,2'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid

• Inchi： 1S/C15H8F6O2/c16-14(17,18)8-5-6-9(11(7-8)13(22)23)10-3-1-2-4-12(10)15(19,20)21/h1-7H,(H,22,23)
• InChI Key： SAOLCJNWGFVOMU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(C(F)(F)F)=CC=1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 431
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3

Additional information on 4,2'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid

4,2'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid (CAS No. 1261593-80-9): An Overview

4,2'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid (CAS No. 1261593-80-9) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound features a biphenyl core with two trifluoromethyl groups and a carboxylic acid functional group, making it an interesting candidate for various applications.

The chemical structure of 4,2'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid is characterized by its rigid biphenyl framework, which provides excellent thermal stability and mechanical strength. The presence of the trifluoromethyl groups enhances its lipophilicity and metabolic stability, while the carboxylic acid group offers potential for further chemical modifications and conjugations.

In recent years, 4,2'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block for the synthesis of novel pharmaceuticals. The compound's unique properties make it suitable for the design of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 4,2'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid as a scaffold for the development of potent inhibitors of protein-protein interactions (PPIs). The researchers demonstrated that derivatives of this compound exhibited high binding affinity and selectivity towards specific PPI targets, suggesting its potential as a lead compound in drug discovery.

Beyond medicinal chemistry, 4,2'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid has also found applications in materials science. Its rigid structure and functional groups make it an excellent candidate for the synthesis of advanced materials with tailored properties. For instance, it has been used to create polymers with enhanced thermal stability and mechanical strength, which are crucial for applications in electronics and aerospace industries.

In the field of organic electronics, 4,2'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid has been explored as a component in organic photovoltaic (OPV) devices. The compound's ability to form stable and ordered molecular assemblies contributes to improved charge transport properties, leading to higher efficiency in OPV devices. A study published in Advanced Materials reported that incorporating this compound into OPV blends resulted in a significant enhancement in power conversion efficiency.

The synthesis of 4,2'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid typically involves multistep reactions starting from readily available starting materials. Common synthetic routes include Suzuki coupling reactions to form the biphenyl core and subsequent functionalization steps to introduce the trifluoromethyl and carboxylic acid groups. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic protocols, making large-scale production feasible.

The physical properties of 4,2'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid

In terms of safety and handling, while 4,2'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid

The future prospects for 4,2'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid

In conclusion, 4,2'-Bis(trifluoromethyl)biphenyl-2-carboxylic acid